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Abstract

(Dimethylaminomethyl)ferrocene, a prominent derivative of ferrocene, serves as a crucial
building block in organometallic chemistry and materials science. Its unique electronic
properties and reactivity make it a valuable precursor for creating complex molecular
architectures, chiral ligands for asymmetric catalysis, and redox-active materials. This technical
guide provides a comprehensive overview of the core physical properties of
(Dimethylaminomethyl)ferrocene, offering researchers, scientists, and drug development
professionals a foundational understanding for its application. The document details thermal,
spectroscopic, and physicochemical characteristics, supported by experimental protocols and
causality-driven explanations to ensure scientific integrity and practical utility.

Introduction and Molecular Profile

(Dimethylaminomethyl)ferrocene, with the chemical formula CisHi7FeN, is an organometallic
compound featuring a ferrocene core substituted with a dimethylaminomethyl group [-
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CH2N(CHs)2] on one of the cyclopentadienyl (Cp) rings.[1][2][3] This substitution significantly
influences the molecule's reactivity, particularly enabling directed ortho-metalation, which is a
powerful strategy for synthesizing 1,2-disubstituted ferrocene derivatives.[4] The compound is
an air-stable, dark-orange to brown syrup or liquid at ambient temperature, soluble in most
common organic solvents.[1][5]

e |[UPAC Name: N,N-Dimethyl-1-(ferrocenyl)methanamine
e CAS Number: 1271-86-9
e Molecular Weight: 243.13 g/mol [2][6]

The structural arrangement of (Dimethylaminomethyl)ferrocene, particularly the eclipsed
conformation of its cyclopentadienyl rings, has been confirmed by X-ray crystallography.[4]

Caption: 2D representation of (Dimethylaminomethyl)ferrocene's structure.

Summary of Core Physical Properties

The key quantitative physical properties are summarized in the table below for quick reference.
These values are critical for designing experimental setups, purification procedures, and
storage protocols.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.americanelements.com/dimethylaminomethyl-ferrocene-1271-86-9
https://www.sigmaaldrich.com/KR/ko/product/aldrich/119342
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://pmc.ncbi.nlm.nih.gov/articles/PMC7472773/
https://www.americanelements.com/dimethylaminomethyl-ferrocene-1271-86-9
https://en.wikipedia.org/wiki/N,N-Dimethylaminomethylferrocene
https://www.sigmaaldrich.com/KR/ko/product/aldrich/119342
https://pubchem.ncbi.nlm.nih.gov/compound/Ferrocene_-_dimethylamino_methyl
https://www.benchchem.com/product/b12061127/docs?utm_src=pdf-body#physical-properties-of-dimethylaminomethyl-ferrocene
https://pmc.ncbi.nlm.nih.gov/articles/PMC7472773/
https://www.benchchem.com/product/b12061127/docs?utm_src=pdf-body#physical-properties-of-dimethylaminomethyl-ferrocene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12061127?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Method /

Property Value . Source(s)
Conditions
Dark orange to dark Visual Inspection at
Appearance o [3]
brown liquid 25°C

- _ At 2.5 - 3.3 mmHg
Boiling Point 124-128 °C [21[7]
(reduced pressure)

Melting Point 5-8 °C Standard Method [5]
Density 1.228 g/mL At 25 °C [2]
Refractive Index
1.59 At 20 °C 217
(n20/D)
Flash Point 113 °C (235.4 °F) Closed Cup [2]
Immiscible with water;
Solubility soluble in common Miscibility Testing [819]

organic solvents

Thermal Properties and Stability
Boiling and Melting Point

(Dimethylaminomethyl)ferrocene is a high-boiling liquid. Its boiling point is typically reported
in the range of 124-128 °C, but it is crucial to note that this determination is made under
reduced pressure (approximately 2.5-3.3 mmHg).[2][7] Attempting to distill this compound at
atmospheric pressure would likely lead to thermal decomposition before boiling. Its relatively
low melting point of 5-8 °C means it exists as a liquid or syrup under standard laboratory
conditions.[5]

Stability and Storage

While chemically stable under standard ambient conditions in an inert atmosphere,
(Dimethylaminomethyl)ferrocene exhibits sensitivity to air, light, and moisture. It is also
classified as heat-sensitive. Prolonged exposure to air can lead to oxidation of the iron(ll)
center, causing degradation. Therefore, for long-term storage and to maintain purity, the
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compound should be kept in a tightly sealed container under an inert gas like argon or nitrogen
and stored in a cool, dark place, with recommended temperatures between 2-8°C.[2][10]

Spectroscopic Characterization

Spectroscopic methods are indispensable for confirming the identity and purity of
(Dimethylaminomethyl)ferrocene.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR spectroscopy is a primary tool for structural verification. The spectrum exhibits
characteristic signals corresponding to the distinct proton environments in the molecule.

e Cyclopentadienyl (Cp) Protons: The protons on the two Cp rings typically appear as a
complex set of signals around & 4.1-4.2 ppm. This region includes signals from the five
protons on the unsubstituted ring and the four protons on the substituted ring.[11]

e Methylene (-CHz-) Protons: The two protons of the methylene bridge connecting the Cp ring
to the nitrogen atom appear as a singlet at approximately 6 3.28 ppm.[11]

o Dimethylamino (-N(CHs)2) Protons: The six equivalent protons of the two methyl groups
attached to the nitrogen atom produce a sharp singlet at around & 2.16 ppm.[11]

Infrared (IR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups and confirm the overall structure.
The spectrum will show characteristic C-H stretching and bending frequencies for the aromatic
Cp rings and aliphatic substituent, as well as vibrations associated with the ferrocenyl sandwich
structure. Spectra are available in public databases for reference.[6][12]

Experimental Protocols
Protocol 1: Determination of Boiling Point (Reduced
Pressure)

Causality Statement:This procedure uses vacuum distillation, a critical technique for high-
boiling, heat-sensitive compounds. By reducing the ambient pressure, the boiling point is
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significantly lowered, allowing for distillation at temperatures that prevent thermal
decomposition.

Apparatus Setup: Assemble a short-path distillation apparatus. Ensure all glassware is dry.
Use a Kugelrohr apparatus for very small quantities.

Sample Preparation: Place a small volume (e.g., 1-2 mL) of
(Dimethylaminomethyl)ferrocene into the distillation flask along with a new magnetic stir
bar or boiling chips to ensure smooth boiling.

System Sealing: Lightly grease all glass joints with vacuum grease to ensure a tight seal.
Connect the apparatus to a vacuum pump protected by a cold trap (e.qg., liquid nitrogen or
dry ice/acetone).

Pressure Regulation: Turn on the vacuum pump and allow the system to evacuate. Monitor
the pressure using a manometer, adjusting to the target pressure of ~2.5-3.3 mmHg.

Heating: Begin stirring and gently heat the distillation flask using a heating mantle or oil bath.

Data Collection: Slowly increase the temperature until the liquid begins to boil and
condensate forms on the condenser. Record the temperature at which the liquid is steadily
distilling and condensing. This temperature is the boiling point at the recorded pressure.

Shutdown: Once the distillation is complete, remove the heat source and allow the system to
cool completely before slowly venting the apparatus to atmospheric pressure.

Protocol 2: Preparation of a *H NMR Sample

Causality Statement:Deuterated chloroform (CDCIs) is the solvent of choice for this compound
because it is an excellent solvent for organometallic species, is aprotic, and its residual proton
signal (at & 7.26 ppm) does not overlap with the key signals of
(Dimethylaminomethyl)ferrocene, ensuring a clear and interpretable spectrum.

o Sample Weighing: In a clean, dry vial, accurately weigh approximately 5-10 mg of
(Dimethylaminomethyl)ferrocene.

o Solvent Addition: Add approximately 0.6-0.7 mL of deuterated chloroform (CDCIs) to the vial.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b12061127/docs?utm_src=pdf-body#physical-properties-of-dimethylaminomethyl-ferrocene
https://www.benchchem.com/product/b12061127/docs?utm_src=pdf-body#physical-properties-of-dimethylaminomethyl-ferrocene
https://www.benchchem.com/product/b12061127/docs?utm_src=pdf-body#physical-properties-of-dimethylaminomethyl-ferrocene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12061127?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Dissolution: Gently swirl or vortex the vial until the sample is completely dissolved. The
solution should be clear and orange/brown.

e Transfer: Using a clean Pasteur pipette, transfer the solution into a standard 5 mm NMR
tube.

e Analysis: Cap the NMR tube, wipe it clean, and insert it into the NMR spectrometer for
analysis.

Caption: Workflow for physical characterization of the compound.

Conclusion

The physical properties of (Dimethylaminomethyl)ferrocene are well-defined, characterizing
it as a thermally sensitive, high-boiling orange-brown liquid. Its solubility, density, and
spectroscopic signatures are key parameters that inform its handling, purification, and
application in scientific research. A thorough understanding of these properties, particularly its
sensitivity to air and heat, is paramount for maintaining its integrity and achieving reproducible
results in synthetic and analytical endeavors.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12061127/docs#physical-properties-of-
dimethylaminomethyl-ferrocene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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